![molecular formula C14H15FN2O3 B4678087 2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide](/img/structure/B4678087.png)
2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide
Description
The compound "2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide" belongs to a class of chemicals known for their varied applications in scientific research. This analysis focuses solely on the scientific aspects of the compound, excluding any information related to drug use, dosage, or side effects. The following sections provide insights based on recent scientific research findings.
Synthesis Analysis
Synthesis of compounds structurally related to "this compound" involves various chemical strategies, including cyclization and substitution reactions. Studies such as the one by Jeong et al. (2014) have developed efficient synthesis routes involving catalytic intramolecular cyclizations and subsequent fluorination under mild conditions, offering high yields and selectivity (Jeong, Kim, Lee, & Ryu, 2014).
Molecular Structure Analysis
The molecular structure of compounds like "this compound" has been extensively studied using various spectroscopic techniques. Research by Satheeshkumar et al. (2017) provides a detailed spectral analysis and quantum chemical studies on similar molecules, offering insights into their geometry and chemical reactivity through computational methods (Satheeshkumar, Sayın, Kaminsky, & Rajendra Prasad, 2017).
Chemical Reactions and Properties
Research on related compounds has shown a variety of chemical reactions, such as NBS-promoted synthesis and subsequent analyses revealing key aspects of their reactivity and stability. For instance, Kiyani et al. (2015) discussed the synthesis and spectroscopic investigation of α,β-unsaturated isoxazol-5(4H)-ones, providing valuable information on the chemical behavior and potential applications of these compounds (Kiyani, Kanaani, Ajloo, Ghorbani, & Vakili, 2015).
Physical Properties Analysis
The physical properties of "this compound" and similar compounds are crucial for understanding their behavior in different environments. Research has focused on characteristics like solubility, melting points, and crystalline structure, essential for the practical application of these chemicals in scientific research.
Chemical Properties Analysis
The chemical properties of such compounds, including reactivity, stability, and interactions with other molecules, are pivotal. Studies exploring the synthesis, structure, and function relationship provide insights into their potential reactivity and applications in various scientific fields. For instance, the work by Ramesh et al. (2020) on the synthesis and antimicrobial activity of metal complexes with isoxazole derivatives highlights the compound's chemical versatility and potential for biological applications (Ramesh, Daravath, Ganji, Rambabu, Venkateswarlu, & Shivaraj, 2020).
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-(5-methyl-1,2-oxazol-3-yl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O3/c1-3-12(19-11-6-4-10(15)5-7-11)14(18)16-13-8-9(2)20-17-13/h4-8,12H,3H2,1-2H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFPPIRFLCPOBEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NOC(=C1)C)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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